N-[1-(Aminomethyl)cyclohexyl]-1-cyclohexylpyrazole-4-carboxamide;dihydrochloride

• IUPAC Name: N-[1-(aminomethyl)cyclohexyl]-1-cyclohexylpyrazole-4-carboxamide;dihydrochloride
• InChI: InChI=1S/C17H28N4O.2ClH/c18-13-17(9-5-2-6-10-17)20-16(22)14-11-19-21(12-14)15-7-3-1-4-8-15;;/h11-12,15H,1-10,13,18H2,(H,20,22);2*1H
• InChI Key: DDVGHYDRXUBXMM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N2C=C(C=N2)C(=O)NC3(CCCCC3)CN.Cl.Cl
• Molecular Formula: C17H30Cl2N4O
• Molecular Weight: 377.3 g/mol

Description

“N-[1-(Aminomethyl)cyclohexyl]aniline dihydrochloride” is a compound with the CAS Number: 2305251-76-5. It has a molecular weight of 277.24 and is a powder at room temperature.

Molecular Structure Analysis

The InChI code for “N-[1-(Aminomethyl)cyclohexyl]aniline dihydrochloride” is 1S/C13H20N2.2ClH/c14-11-13 (9-5-2-6-10-13)15-12-7-3-1-4-8-12;;/h1,3-4,7-8,15H,2,5-6,9-11,14H2;2*1H.

Physical And Chemical Properties Analysis

“N-[1-(Aminomethyl)cyclohexyl]aniline dihydrochloride” is a powder at room temperature. It has a molecular weight of 277.24.

Scientific Research Applications

Heterocyclization Reactions

• Research by Rudenko et al. (2011) delves into heterocyclization reactions involving derivatives of 5-aminopyrazoles and N-arylmaleimides. This study highlights the different pathways possible in these reactions, which could be relevant to the understanding of the compound (Rudenko et al., 2011).

Synthesis and Biological Evaluation

• Rahmouni et al. (2016) synthesized a series of novel pyrazolopyrimidines derivatives and evaluated them as anticancer and anti-5-lipoxygenase agents. These findings could be pertinent to the potential therapeutic applications of similar compounds (Rahmouni et al., 2016).

Synthesis of Novel Derivatives

• A study by Kelly et al. (2007) focused on the synthesis and characterization of novel N-(ferrocenylmethyl)benzene-carboxamide derivatives. The research explored the cytotoxic effects on cancer cell lines, indicating potential applications in cancer research (Kelly et al., 2007).

Multicomponent Heterocyclization

• Chebanov et al. (2012) investigated the multicomponent heterocyclization of 5-amino-N-arylpyrazole-4-carboxamides, providing insights into the controlled synthesis of complex heterocyclic compounds, which could have implications for the synthesis and study of N-[1-(Aminomethyl)cyclohexyl]-1-cyclohexylpyrazole-4-carboxamide;dihydrochloride (Chebanov et al., 2012).

Nootropic Agents Synthesis

• Valenta et al. (1994) described the synthesis of some 1,4-disubstituted 2-oxopyrrolidines and related compounds, exploring their potential as nootropic agents. This research could be relevant for understanding the neurological applications of similar compounds (Valenta et al., 1994).

Safety and Hazards

“N-[1-(Aminomethyl)cyclohexyl]aniline dihydrochloride” has the following hazard statements: H302, H315, H319, H335. This means it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.